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Compound of Interest

Compound Name: Ensorb

Cat. No.: B1238914 Get Quote

Product Name: Ensorb® Super Absorbent

Chemical Name: Sodium Potassium Aluminum Silicate (Amorphous Perlite)[1][2]

CAS Number: 93763-70-3[1][2]

1.0 Introduction

Ensorb® is a granular, inert, and highly porous absorbent material primarily composed of

amorphous sodium potassium aluminum silicate, also known as expanded perlite.[2][3] It is

designed for the rapid and efficient cleanup of a wide variety of liquid spills, including aqueous

solutions, oils, solvents, and many chemical reagents in a laboratory setting.[4][5] Its high

absorption capacity and lightweight nature make it a versatile tool for maintaining a safe and

clean research environment. While generally considered non-toxic, proper handling and the

use of appropriate personal protective equipment (PPE) are essential to minimize potential

health risks associated with its particulate nature.[3][6]

2.0 Hazard Identification and Risk Assessment

Ensorb® is classified as a nuisance dust. The primary hazards associated with its handling are

related to its physical form rather than chemical reactivity.[1][6]

Inhalation: Inhalation of airborne dust may cause irritation to the nasal passages, throat, and

upper respiratory system.[1][6]
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Eye Contact: Direct contact with the eyes can cause mechanical irritation, redness, and

tearing.[1][2]

Skin Contact: Prolonged or repeated skin contact may lead to dryness or mild irritation.[2]

Ingestion: Ingestion of small quantities is not considered harmful; however, it may cause mild

irritation to the gastrointestinal tract.[6]

Chemical Incompatibility:

Ensorb® is incompatible with hydrofluoric acid.[1][4] Contact with hydrofluoric acid will produce

toxic silicon tetrafluoride gas.[1]

3.0 Personal Protective Equipment (PPE) Recommendations

The following table summarizes the recommended PPE for handling Ensorb® in a research or

laboratory setting. The level of PPE may be adjusted based on the specific application and the

quantity of material being handled.

Exposure Route Hazard Required PPE

Recommended for

Large Spills or

Frequent Handling

Respiratory
Inhalation of airborne

dust

NIOSH-approved N95

respirator

NIOSH-approved

respirator with a

higher protection

factor (e.g., P100)

Eyes
Mechanical irritation

from dust particles

Safety glasses with

side shields or safety

goggles

Face shield in addition

to safety goggles

Hands
Potential for mild skin

irritation
Nitrile or latex gloves

Heavier duty gloves

(e.g., butyl rubber) if

handling abrasive

material

Body
Dust contamination of

clothing

Standard laboratory

coat
Disposable coveralls
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4.0 Experimental Protocols for Safe Handling

4.1 General Handling and Dispensing Protocol

This protocol outlines the standard procedure for handling and dispensing Ensorb® in a

laboratory setting to minimize dust generation.

Preparation:

Ensure the work area is well-ventilated.

Don the appropriate PPE as outlined in Section 3.0 (minimum of a lab coat, gloves, and

safety glasses).

Have a dedicated scoop or spatula for dispensing.

Dispensing:

Slowly open the Ensorb® container to avoid creating airborne dust.

Gently scoop the required amount of Ensorb® from the container.

Dispense the material close to the surface of the receiving vessel or spill to minimize the

dropping height and subsequent dust cloud.

Avoid pouring Ensorb® from a height.

Cleanup:

Securely close the Ensorb® container.

Wipe down any surfaces with a damp cloth to remove residual dust.

Dispose of contaminated cleaning materials in a designated waste container.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.
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4.2 Spill Cleanup Protocol

This protocol describes the procedure for using Ensorb® to clean up a liquid spill in the

laboratory.

Initial Response:

Alert personnel in the immediate area of the spill.

If the spilled material is hazardous, consult its specific Safety Data Sheet (SDS) for

additional precautions.

Don the appropriate PPE, including a respirator, safety goggles, gloves, and a lab coat.

Application of Ensorb®:

Carefully apply Ensorb® around the perimeter of the spill to contain it.

Gradually cover the entire spill with a sufficient amount of Ensorb® until the liquid is fully

absorbed.

Collection and Disposal:

Once the liquid is absorbed, use a scoop or dustpan to collect the solidified material.

Place the collected material into a designated, labeled waste container.

The disposal of the used Ensorb® must be in accordance with the regulations for the

absorbed substance.[1]

Decontamination:

Wipe the spill area with a damp cloth or appropriate cleaning agent to remove any

remaining residue.

Dispose of all contaminated materials (gloves, wipes, etc.) in the appropriate waste

stream.
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Thoroughly wash hands and any exposed skin with soap and water.

5.0 Visualizations

Risk Assessment

PPE Selection Required Equipment

Start: Handling Ensorb®

Assess Task:
- Small quantity dispensing?

- Large spill cleanup?
- Frequent handling?

Small Scale / Infrequent UseSmall Scale

Large Scale / Frequent Use / Spill
Large Scale / Spill

Safety Glasses Nitrile Gloves Lab Coat N95 Respirator

Safety Goggles & Face Shield Heavy-Duty Gloves Disposable Coveralls P100 Respirator

Click to download full resolution via product page

Caption: PPE selection workflow for handling Ensorb®.
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Liquid Spill Occurs

Assess Spill & Don PPE

Contain Spill with Ensorb®

Cover and Absorb Spill

Collect Solidified Material

Dispose of Waste Appropriately

Decontaminate Spill Area

Cleanup Complete

Click to download full resolution via product page

Caption: Protocol for liquid spill cleanup using Ensorb®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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